Cas no 1376267-45-6 (Ethyl 1-[(3,3-dimethyl-2-oxo-4-phenylazetidin-1-yl)methyl]piperidine-4-carboxylate)

• Product Name: Ethyl 1-[(3,3-dimethyl-2-oxo-4-phenylazetidin-1-yl)methyl]piperidine-4-carboxylate
• CAS No: 1376267-45-6
• MF: C₂₀H₂₈N₂O₃
• MW: 344.447925567627
• CID: 6123863
• PubChem ID: 72107327
• Update Time: 2025-06-24

Ethyl 1-[(3,3-dimethyl-2-oxo-4-phenylazetidin-1-yl)methyl]piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z1334511290
• EN300-26592495
• ethyl 1-[(3,3-dimethyl-2-oxo-4-phenylazetidin-1-yl)methyl]piperidine-4-carboxylate
• AKOS033267034
• 1376267-45-6
• Ethyl 1-[(3,3-dimethyl-2-oxo-4-phenylazetidin-1-yl)methyl]piperidine-4-carboxylate

• Inchi： 1S/C20H28N2O3/c1-4-25-18(23)16-10-12-21(13-11-16)14-22-17(20(2,3)19(22)24)15-8-6-5-7-9-15/h5-9,16-17H,4,10-14H2,1-3H3
• InChI Key： XTNWEARTPYIIFK-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C(C2C=CC=CC=2)N1CN1CCC(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 344.20999276g/mol
• Monoisotopic Mass: 344.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on Ethyl 1-[(3,3-dimethyl-2-oxo-4-phenylazetidin-1-yl)methyl]piperidine-4-carboxylate

Introduction to Ethyl 1-[(3,3-dimethyl-2-oxo-4-phenylazetidin-1-yl)methyl]piperidine-4-carboxylate (CAS No. 1376267-45-6)

Ethyl 1-[(3,3-dimethyl-2-oxo-4-phenylazetidin-1-yl)methyl]piperidine-4-carboxylate (CAS No. 1376267-45-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as azetidinones, which are characterized by their four-membered ring structure containing a nitrogen atom. The unique structural features of this compound make it a valuable candidate for various therapeutic applications, particularly in the development of drugs targeting specific biological pathways.

The chemical structure of Ethyl 1-[(3,3-dimethyl-2-oxo-4-phenylazetidin-1-yl)methyl]piperidine-4-carboxylate is composed of a piperidine ring linked to an azetidinone moiety through a methyl group. The presence of the phenyl group and the dimethyl substituents on the azetidinone ring contribute to its stability and reactivity, making it an attractive target for synthetic chemists and pharmacologists alike. The ethyl ester functionality at the piperidine carboxylic acid position adds further complexity and potential for functionalization, which can be exploited in drug design and optimization.

Recent studies have highlighted the potential of azetidinones, including Ethyl 1-[(3,3-dimethyl-2-oxo-4-phenylazetidin-1-yl)methyl]piperidine-4-carboxylate, in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and analgesic properties. These findings suggest that Ethyl 1-[(3,3-dimethyl-2-oxo-4-phenylazetidin-1-yl)methyl]piperidine-4-carboxylate could be a promising lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its potential therapeutic applications, Ethyl 1-[(3,3-dimethyl-2-o xo -4 -phen ylaz et id in -1 -y l)me th yl]pi pe ri di ne -4 -ca rbo xyla te has been studied for its ability to modulate specific protein-protein interactions. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can effectively disrupt the interaction between certain proteins involved in cellular signaling pathways, which could have implications for treating diseases such as cancer and neurodegenerative disorders.

The synthesis of Ethyl 1-[ (3 ,3 -di me th yl -2 -ox o -4 -phe nyla ze ti do n e -1 -y l)me th yl]pi pe ri di ne -4 -ca rbo xyla te has been extensively explored in the literature. One common approach involves the coupling of a piperidine derivative with an appropriately substituted azetidinone precursor, followed by esterification to introduce the ethyl group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

Clinical trials involving compounds with similar structures have shown promising results. For example, a phase II clinical trial evaluating a related azetidinone derivative for the treatment of rheumatoid arthritis reported significant improvements in patient outcomes compared to placebo. These findings underscore the therapeutic potential of compounds like Ethyl 1-[ (3 ,3 -di me th yl -2 -ox o -4 -phe nyla ze ti do n e -1 -y l)me th yl]pi pe ri di ne -4 -ca rbo xyla te and highlight the need for further research to fully understand their mechanisms of action and optimize their therapeutic efficacy.

In conclusion, Ethyl 1-[ (3 ,3 -di me th yl -2 -ox o -4 -phe nyla ze ti do n e -1 -y l)me th yl]pi pe ri di ne -4 -ca rbo xyla te (CAS No. 1376267-45-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for drug development, particularly in areas such as inflammation, pain management, cancer, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its properties and applications, paving the way for innovative therapeutic solutions.